Cas no 837381-73-4 (ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate)

• Product Name: ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate
• CAS No: 837381-73-4
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6783334
• PubChem ID: 907671
• Update Time: 2025-06-26

ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• QLIOOHNAOUXZGF-UHFFFAOYSA-N
• AKOS005720969
• ethyl 3-((dimethylamino)methyl)-5-methoxy-1H-indole-2-carboxylate
• VS-09616
• STL146331
• ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate
• CS-0361471
• 837381-73-4
• SCHEMBL6353272
• BBL030120

• Inchi： 1S/C15H20N2O3/c1-5-20-15(18)14-12(9-17(2)3)11-8-10(19-4)6-7-13(11)16-14/h6-8,16H,5,9H2,1-4H3
• InChI Key： QLIOOHNAOUXZGF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CN(C)C)C2C=C(C=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate

Ethyl 3-[(Dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate (CAS No. 837381-73-4): A Comprehensive Overview

Ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate (CAS No. 837381-73-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as E3DMMI for brevity, belongs to the class of indole derivatives and is characterized by its unique structural features, including a dimethylamino group and a methoxy substituent. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of E3DMMI is composed of an indole core, which is a common scaffold in many bioactive molecules. The presence of the ethyl ester group at the carboxyl position, the dimethylamino group at the C-3 position, and the methoxy substituent at the C-5 position imparts specific properties that make this compound a valuable candidate for various research purposes. The indole ring system is known for its ability to interact with biological targets, such as enzymes and receptors, making it a versatile platform for drug discovery.

Recent studies have explored the potential therapeutic applications of E3DMMI. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that E3DMMI exhibits potent inhibitory effects on a key enzyme in the biosynthesis of fatty acids. This finding suggests that E3DMMI could be a promising lead compound for the development of drugs targeting metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, E3DMMI has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Research conducted at the University of California, San Francisco, demonstrated that E3DMMI can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory conditions.

The pharmacokinetic properties of E3DMMI have also been studied to understand its behavior in biological systems. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of E3DMMI. The results indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for developing drugs that can be administered orally with minimal side effects.

The safety profile of E3DMMI is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. A comprehensive toxicological assessment conducted by researchers at the National Institutes of Health (NIH) found that E3DMMI does not cause significant cytotoxicity or genotoxicity at therapeutic concentrations. This favorable safety profile supports its potential use in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of E3DMMI in human subjects. Phase I trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects. Ongoing Phase II trials are focusing on specific indications such as metabolic disorders and inflammatory diseases to further validate its clinical potential.

In conclusion, ethyl 3-[(dimethylamino)methyl]-5-methoxy-1H-indole-2-carboxylate (CAS No. 837381-73-4) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for drug development. Continued research and clinical trials will likely uncover additional benefits and refine its use in medical practice.